2,2-Difluorobicyclo[3.1.0]hexane-6-carbonitrile

• IUPAC Name: 2,2-difluorobicyclo[3.1.0]hexane-6-carbonitrile
• InChI: InChI=1S/C7H7F2N/c8-7(9)2-1-4-5(3-10)6(4)7/h4-6H,1-2H2
• InChI Key: JYJOUEQLEMNQBW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2C1C2C#N)(F)F
• Molecular Formula: C7H7F2N
• Molecular Weight: 143.13 g/mol

Description

2,2-Difluorobicyclo[3.1.0]hexane-6-carbonitrile is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is also known as DFH-6-CN or simply DFB and is a bicyclic organic compound with a carbonitrile functional group. DFB has been widely studied for its potential applications in medicinal chemistry, material science, and organic synthesis.

Scientific Research Applications

Synthesis and Chemical Properties

Research has highlighted the synthesis and electronic properties of compounds related to 2,2-Difluorobicyclo[3.1.0]hexane-6-carbonitrile. For instance, the synthesis of oligomers of hexa-peri-hexabenzocoronenes (HBC), revealing insights into their electronic decoupling due to the structural characteristics of the bridge-head carbon atoms and the torsion angles between the HBC units (Wu et al., 2004). Similarly, the study of ultrafast photolysis of 9-diazofluorene contributes to understanding the excited states and reactivity of fluorenylidene derivatives (Wang et al., 2007).

Materials Science Applications

In materials science, the development of crystalline 2D covalent organic frameworks (COFs) using irreversible reactions showcases the potential for creating highly stable and chemically functionalized materials. These frameworks exhibit high chemical stability and permanent porosity, crucial for various applications, including catalysis and environmental remediation (Zhang et al., 2018).

Environmental Implications

Regarding environmental studies, the research on Hexafluoropropylene oxide dimer acid (GenX), a perfluoroalkyl ether carboxylic acid, provides valuable insights into the challenges of managing persistent organic pollutants. The study discusses the mineralization of HFPO-DA during electrochemical oxidation, highlighting a sustainable approach to eliminating such contaminants from water (Pica et al., 2019). Additionally, the identification of novel polyfluorinated ether sulfonates in municipal sewage sludge in China points to the widespread environmental distribution of fluorinated compounds and the need for effective management strategies (Ruan et al., 2015).